Cas no 690646-02-7 (3-(3-chlorobenzenesulfonamido)propanoic acid)

• Product Name: 3-(3-chlorobenzenesulfonamido)propanoic acid
• CAS No: 690646-02-7
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• MDL: MFCD05866549
• CID: 3084497
• PubChem ID: 973075
• Update Time: 2025-05-23

3-(3-chlorobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((3-chlorophenyl)sulfonamido)propanoic acid
• N-(3-Chlorophenylsulfonyl)-beta-alanine
• 3-(3-chlorobenzenesulfonamido)propanoic acid
• CBKinase1_020334
• NCGC00329423-01
• G29678
• 3-([(3-Chlorophenyl)sulfonyl]amino)propanoic acid
• 3-(3-chlorophenylsulfonamido)propanoicacid
• MFCD05866549
• Z45532312
• 3-[(3-chlorophenyl)sulfonylamino]propanoic Acid
• SB81953
• BRD-K13903650-001-01-6
• 690646-02-7
• EN300-09634
• AB00358521-03
• AKOS000813211
• 3-(3-chlorophenylsulfonamido)propanoic acid
• F9995-0623
• CBKinase1_007934
• SR-01000281621-1
• SR-01000281621
• 3-{[(3-chlorophenyl)sulfonyl]amino}propanoic acid

• MDL： MFCD05866549
• Inchi： 1S/C9H10ClNO4S/c10-7-2-1-3-8(6-7)16(14,15)11-5-4-9(12)13/h1-3,6,11H,4-5H2,(H,12,13)
• InChI Key： JBXVVIWGDKGSGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 263.0019067g/mol
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 139-140℃

Additional information on 3-(3-chlorobenzenesulfonamido)propanoic acid

3-(3-Chlorobenzenesulfonamido)Propanoic Acid: A Comprehensive Overview

3-(3-Chlorobenzenesulfonamido)propanoic acid (CAS No. 690646-02-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of 3-(3-chlorobenzenesulfonamido)propanoic acid comprises a benzenesulfonamide group attached to a propanoic acid backbone. The presence of the sulfonamide group introduces unique electronic and steric properties, making it a versatile molecule for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable advancements in the study of 3-(3-chlorobenzenesulfonamido)propanoic acid involves its application in peptide chemistry. Researchers have demonstrated that this compound can serve as an effective coupling agent in solid-phase peptide synthesis (SPPS), enhancing the efficiency and yield of peptide chain assembly. This breakthrough has significant implications for the pharmaceutical industry, where peptides are increasingly being explored as therapeutic agents due to their high specificity and low toxicity.

Moreover, 3-(3-chlorobenzenesulfonamido)propanoic acid has been investigated for its potential as a precursor in the synthesis of sulfonamide-based polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance materials such as aerospace composites and electronic devices. Recent research has focused on optimizing the polymerization conditions to achieve higher molecular weights and improved processability.

The synthesis of 3-(3-chlorobenzenesulfonamido)propanoic acid typically involves a multi-step process that begins with the preparation of 3-chlorobenzenesulfonyl chloride. This intermediate is then subjected to nucleophilic substitution with an appropriate amine or ammonia derivative to form the sulfonamide group. The final step involves introducing the propanoic acid moiety through esterification or direct carboxylation techniques. Recent innovations in catalytic systems have significantly streamlined this process, reducing reaction times and minimizing byproduct formation.

In terms of biological activity, 3-(3-chlorobenzenesulfonamido)propanoic acid has shown promise as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to suppress cytokine production in vitro, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. However, further research is required to fully understand its pharmacokinetics and safety profile.

From a materials science perspective, the compound's ability to form stable covalent bonds with a wide range of substrates makes it an attractive candidate for use in adhesives and coatings. Recent advancements in surface chemistry have leveraged this property to develop self-healing materials that can repair minor damages without external intervention.

In conclusion, 3-(3-chlorobenzenesulfonamido)propanoic acid (CAS No. 690646-02-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.